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Compound of Interest

Compound Name: γ-Butyrolactone-d6

Cat. No.: B1163200 Get Quote

Deuterated γ-butyrolactone (GBL-d6) is an isotopologue of γ-butyrolactone where the six

hydrogen atoms have been replaced with deuterium. This substitution can influence its

metabolic rate and is useful in pharmacokinetic and metabolic studies.

Table 1: Comparison of Physical and Chemical Properties

Property
Deuterated GBL
(GBL-d6)

Non-Deuterated
GBL

Data Source(s)

CAS Number 93840-38-9 96-48-0

Molecular Formula C₄D₆O₂ C₄H₆O₂

Molecular Weight 92.13 g/mol 86.09 g/mol

Appearance Colorless liquid Colorless oily liquid

Melting Point -44 °C -45 °C

Boiling Point 204-206 °C 204 °C

Flash Point 98 °C (closed cup) 98 °C (closed cup)

Density
~1.2 g/cm³

(estimated)
1.12 g/cm³ at 25 °C

Solubility Miscible with water Miscible with water

Vapor Pressure No data available 1.5 mmHg at 20 °C
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Safety and Hazard Information (MSDS Summary)
The primary source of safety information is the Material Safety Data Sheet (MSDS), also known

as the Safety Data Sheet (SDS). The following is a summary of the hazards associated with

GBL-d6, which are largely extrapolated from its non-deuterated counterpart but with specific

warnings from supplier SDS.

Hazard Identification:

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation, drowsiness, or dizziness.

Primary Target Organs: Respiratory system, Central Nervous System.

Signal Word: Danger

Precautionary Statements:

Wear protective gloves, clothing, and eye/face protection.

Avoid breathing vapors, mist, or gas.

Use only in a well-ventilated area.

Store in a well-ventilated place and keep the container tightly closed.

Store locked up.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.

Hazardous Decomposition Products: Carbon oxides are formed under fire conditions.

Toxicological Data
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No specific toxicological studies (e.g., LD50, LC50) for deuterated GBL are publicly available.

The toxicological profile is therefore inferred from the non-deuterated form. The primary

metabolic effect of GBL is its rapid biotransformation into gamma-hydroxybutyrate (GHB), a

potent central nervous system depressant.

The Kinetic Isotope Effect: The C-D bond is stronger than the C-H bond. The metabolism of

GBL to GHB involves enzymatic cleavage of C-H bonds. Therefore, the deuteration in GBL-d6

is expected to slow down its rate of metabolism (a phenomenon known as the kinetic isotope

effect). This could potentially lead to a longer half-life, altered pharmacokinetic profile, and

potentially modified toxicity profile compared to non-deuterated GBL. However, without specific

studies, this remains a theoretical consideration.

Table 2: Acute Toxicity Data for Non-Deuterated GBL

Route of Exposure Species Value

Oral LD50 Rat 1540 mg/kg

Inhalation LC50 Rat >5100 mg/m³ (4 hours)

Dermal LD50 Guinea Pig 5640 mg/kg

Handling, Storage, and Emergency Procedures
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).

Skin Protection: Chemically resistant gloves (e.g., butyl rubber) and a lab coat.

Respiratory Protection: If engineering controls are insufficient, use a full-face respirator

with appropriate cartridges (e.g., organic vapor).
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from incompatible materials.

Recommended storage is at room temperature.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Accidental Release Measures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste.

Do not allow the product to enter drains.

Experimental Protocols
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Specific safety assessment protocols for GBL-d6 have not been published. However, standard

methodologies for assessing the acute toxicity of chemicals, such as those outlined by the

Organisation for Economic Co-operation and Development (OECD), are applicable.

Methodology for Acute Oral Toxicity Assessment (Adapted from OECD Guideline 401)

Animal Model: Typically, the rat is the recommended species.

Dosage: A preliminary study may be conducted to determine the range of doses.

Subsequently, at least three dose levels are used with a sufficient number of animals (e.g., 5-

10 per group) to obtain statistically significant results.

Administration: The test substance is administered orally by gavage in a single dose.

Observation: Animals are observed for mortality, body weight changes, and clinical signs of

toxicity for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 (median lethal dose) is calculated using appropriate statistical

methods.
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Caption: Metabolic conversion of GBL-d6 to GHB-d6.

Experimental Workflow for Safe Handling of GBL-d6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1163200?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Cleanup & Disposal

Review MSDS

Prepare Engineering Controls
(Fume Hood)

Don Personal Protective
Equipment (PPE)

Weigh/Measure GBL-d6
in Fume Hood

Perform Experiment

Decontaminate Glassware
and Surfaces

Segregate Waste
(Halogenated/Non-halogenated)

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Laboratory workflow for handling deuterated GBL.
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To cite this document: BenchChem. [Chemical Identification and Physical Properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163200#safety-handling-and-msds-for-deuterated-
gbl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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